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Compound Name: Dibutyltin Dichloride-d18
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An In-depth Technical Guide to the Material Safety Data Sheet for Dibutyltin Dichloride-d18

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyltin Dichloride-d18 is the deuterated form of Dibutyltin Dichloride (DBTC), an organotin compound widely utilized as a stabilizer in polyvinyl ch

(PVC) plastics, an esterification catalyst, and an intermediate in chemical synthesis.[1][2][3] While its applications are significant, its toxicological profi

necessitates a rigorous and nuanced understanding of its hazards for safe handling in a laboratory setting. This guide moves beyond a simple recitati

safety data sheet (SDS) fields to provide a synthesized, in-depth analysis of the risks and protocols associated with this compound, grounded in its ch

properties and toxicological endpoints. The unlabeled parent compound, Dibutyltin Dichloride, has the CAS Number 683-18-1.[1][4][5]

Section 1: Core Chemical and Physical Identity
Understanding the physical state and properties of Dibutyltin Dichloride-d18 is foundational to anticipating its behavior and implementing appropriat

controls. With a low melting point, it can exist as a solid, liquid, or a supercooled melt at or near ambient temperatures.[6] Its sensitivity to moisture is 

handling parameter, as it can hydrolyze, potentially releasing corrosive fumes.[2][3][7]

Property Value Source(s)

Chemical Name Dibutyltin Dichloride-d18 [4][8]

Molecular Formula C₈D₁₈Cl₂Sn [4]

Molecular Weight ~321.96 g/mol [4][8]

Appearance
White to off-white/beige solid or crystalline mass.[3][8]

[9]
[3][8][9]

Melting Point 39 - 41 °C / 102.2 - 105.8 °F [9]

Boiling Point 135 °C @ 10 mmHg [9][10]

Solubility

Insoluble in water, where it hydrolyzes.[2][3] Soluble in

organic solvents like chloroform, dichloromethane,

and DMSO.[3][8]

[2][3][8]

Moisture Sensitivity Moisture sensitive.[2][11][12] [2][11][12]

Vapor Pressure 0.0012 - 0.0016 hPa @ 25 °C [2]

Section 2: Hazard Identification and GHS Classification
Dibutyltin Dichloride-d18 is a substance of very high concern, exhibiting acute toxicity via multiple exposure routes, severe corrosive properties, and

significant chronic health effects. Its classification under the Globally Harmonized System (GHS) reflects a multi-faceted hazard profile that demands 

highest level of precaution.

The primary danger lies in its acute toxicity, particularly through inhalation, which is classified as fatal.[5][6] This is compounded by its ability to cause 

irreversible damage to skin and eyes and its long-term systemic effects, including damage to fertility and suspected genetic defects.[5][6][13]
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Primary Hazards of Dibutyltin Dichloride-d18
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Caption: Primary hazard categories for Dibutyltin Dichloride-d18.
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Hazard Class Signal Word Hazard Statement

Acute Toxicity, Inhalation (Category 2) Danger H330: Fatal if inhaled.[5][6]

Acute Toxicity, Oral (Category 3) Danger H301: Toxic if swallowed.[5][6]

Skin Corrosion (Category 1B) Danger
H314: Causes severe skin burns and eye damage.[5]

[6]

Reproductive Toxicity (Category 1B) Danger
H360FD: May damage fertility. May damage the

unborn child.[5][6]

STOT, Repeated Exposure (Category 1) Danger
H372: Causes damage to organs (thymus) through

prolonged or repeated exposure.[5][14]

Germ Cell Mutagenicity (Category 2) Warning H341: Suspected of causing genetic defects.[5][6]

Acute Toxicity, Dermal (Category 4) Warning H312: Harmful in contact with skin.[5][6]

Hazardous to the Aquatic Environment Warning
H410: Very toxic to aquatic life with long lasting

effects.[5][6]

Section 3: Toxicological Profile
Organotin compounds, including DBTC, are known for their immunotoxicity, with the thymus being a primary target organ.[13][14] Exposure can lead 

atrophy, affecting T-cell maturation and compromising immune function.[10] The acute toxicity is also severe, as reflected in its low LD50 and LC50 va

Metric Species Route Value Source(s)

LD50 Rat Oral 50 - 100 mg/kg [5][11]

LD50 Mouse Oral 35 - 70 mg/kg [10][11]

LD50 Rabbit Oral 50 µg/kg [11]

LC50 Rat Inhalation 0.05 mg/L (4h, ATE) [5]

Dermal LD50 ATE Dermal 1,100 mg/kg [5]

Section 4: Safe Handling and Exposure Control
Given the severe hazard profile, a multi-layered safety approach is mandatory. This involves a combination of engineering controls, rigorous personal

protective equipment (PPE), and standardized handling protocols.

Engineering Controls: The Primary Barrier
The fatal-if-inhaled classification (H330) makes the use of local exhaust ventilation a non-negotiable requirement.

Chemical Fume Hood: All manipulations of Dibutyltin Dichloride-d18, including weighing, transfers, and reaction setup, must be performed inside

certified chemical fume hood. This is the principal control to prevent systemic exposure to toxic dust or vapors.[7][9]

Ventilation: The laboratory must be well-ventilated to dilute any fugitive emissions that might escape primary containment.[7]

Personal Protective Equipment (PPE): The Last Line of Defense
PPE selection must be based on the compound's combined corrosive and systemic toxicity hazards.
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Protection Type Specification Rationale for Use

Eye/Face Chemical safety goggles and a full-face shield.[11][14]

Protects against splashes of the corrosive material

and airborne particles, preventing severe eye

damage.[11]

Hand
Nitrile rubber gloves (or other chemically resistant

material).[9]

Provides a barrier against skin contact, which can

cause severe burns and harmful systemic absorption

[9][11]

Body Chemically resistant lab coat and closed-toe shoes.
Prevents contamination of personal clothing and skin

[11]

Respiratory

Required when working outside a fume hood (e.g.,

large-scale use, emergency response). A respirator

with a P3 (or equivalent) particulate filter is necessary.

[9][14]

Protects against inhalation of fatal concentrations of

airborne particles.[9][14]

Step-by-Step Handling Protocol: Weighing Solid DBTC-d18
This protocol illustrates the necessary rigor for even routine procedures.

Preparation: Cordon off the work area. Ensure the chemical fume hood is operational and the sash is at the appropriate height. Verify that an emerg

eyewash station and safety shower are accessible.[13]

Don PPE: Put on all required PPE (lab coat, goggles, face shield, gloves) before handling the chemical container.

Transfer to Hood: Carefully transport the sealed container to the fume hood.

Weighing: Open the container inside the hood. Use a dedicated spatula to carefully transfer the solid to a tared weigh boat on a balance located ins

hood. Avoid any actions that could generate dust.[7]

Closure: Securely close the primary container immediately after dispensing.

Cleanup: Gently wipe down the spatula and any contaminated surfaces inside the hood with an appropriate solvent and dispose of the wipe as haz

waste.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap and

Storage Protocol
Security: Store in a locked cabinet or area to restrict access.[5][13]

Conditions: Keep in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents.[7] A storage temperature of 2-8

recommended.[2][8]

Container: Keep the container tightly sealed to protect from moisture, which can cause decomposition.[7][12]

Section 5: Emergency Protocols and First Aid
In case of any exposure, immediate and correct action is critical. All responses culminate in seeking professional medical attention without delay.
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Immediate Response by Exposure Route

First Aid Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move victim to fresh air.
2. Provide artificial respiration if not breathing.

3. Keep victim warm and at rest.

1. Immediately remove all contaminated clothing.
2. Flush skin with copious amounts of water

and soap for at least 15 minutes.

1. Immediately flush eyes with water for
at least 15-30 minutes, lifting eyelids.
2. Remove contact lenses if possible.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Give a cupful of water if conscious.

Seek Immediate Medical Attention
Call POISON CENTER or Doctor

Click to download full resolution via product page

Caption: Decision workflow for first aid response to exposure.

Inhalation: Remove the individual to fresh air immediately.[11] If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to

and call for immediate medical assistance.[5][11]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin area with large amounts of soap and water for at least 15 m

[11] This prolonged washing is crucial to remove the corrosive chemical.

Eye Contact: Flush eyes immediately and continuously with plentiful water for at least 15-30 minutes, holding the eyelids open to ensure complete 

the eye surface.[7][11] Remove contact lenses if it is safe to do so.[5]

Ingestion: Do NOT induce vomiting, as this can worsen damage from the corrosive material.[11] If the person is conscious, rinse their mouth and ha

drink a cup of water.[11][13]

Section 6: Accidental Release and Fire-Fighting Measures
Accidental Release
A spill of Dibutyltin Dichloride-d18 is a high-hazard event requiring a calm, systematic response.
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Spill Occurs

Evacuate & Isolate Area

Don Full PPE
(incl. Respirator)

Contain the Spill
(Prevent Spread)

Gently Sweep or Scoop Solid
(Avoid Dust Generation)

Place in Labeled, Sealed
Container for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a solid spill.

Protocol for a Small Solid Spill:

Isolate: Immediately alert others and secure the area.[5]

Protect: Don full PPE, including respiratory protection.[5]

Contain: Prevent the powder from spreading.

Clean-up: Carefully sweep or scoop the material into a designated, labeled container for hazardous waste.[7] Avoid any action that creates dust.[7]

Decontaminate: Clean the spill area with an appropriate solvent, and dispose of all cleaning materials as hazardous waste.

Environmental: Do not allow the substance to enter sewers or waterways, as it is very toxic to aquatic life.[5]

Fire-Fighting Measures
While the material itself is not readily combustible, it poses significant hazards in a fire.[3][7]

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[7] Exercise caution with water, ensuring it does not 

containers, which could lead to a violent reaction or explosion.[7]
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Hazardous Decomposition: Upon heating, it may decompose to produce highly toxic and corrosive fumes, including hydrogen chloride, carbon mon

and tin oxides.[7][11][13]

Required PPE: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) to protect against toxic decomposition 

[11][13]

Conclusion
Dibutyltin Dichloride-d18 is a chemical that commands respect. Its utility in research is matched by its severe toxicological profile. A thorough under

of its hazards—fatal if inhaled, corrosive to skin and eyes, and capable of causing long-term reproductive and systemic damage—is essential for any 

Strict adherence to the protocols outlined in this guide, including the mandatory use of engineering controls, comprehensive PPE, and well-rehearsed

emergency procedures, is the only way to ensure its safe use in the pursuit of scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]
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